Cas no 55233-47-1 (2-Bromo-3,5,6-trichloropyrazine)

• Product Name: 2-Bromo-3,5,6-trichloropyrazine
• CAS No: 55233-47-1
• MF: C₄BrCl₃N₂
• MW: 262.31919670105
• CID: 4651873
• Update Time: 2025-10-20

2-Bromo-3,5,6-trichloropyrazine Chemical and Physical Properties

Names and Identifiers

• bromo-trichloro-pyrazine
• 2-bromo-3,5,6-trichloropyrazine
• BrC1=NC(=C(N=C1Cl)Cl)Cl
• 2-Bromo-3,5,6-trichloropyrazine

• Inchi： 1S/C4BrCl3N2/c5-1-2(6)10-4(8)3(7)9-1
• InChI Key： HUJFBPCQZICRHT-UHFFFAOYSA-N
• SMILES： BrC1C(=NC(=C(N=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 259.83104 g/mol
• Monoisotopic Mass: 259.83104 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 262.31
• XLogP3: 3.7
• Topological Polar Surface Area: 25.8

Additional information on 2-Bromo-3,5,6-trichloropyrazine

Introduction to 2-Bromo-3,5,6-trichloropyrazine (CAS No. 55233-47-1)

2-Bromo-3,5,6-trichloropyrazine, identified by its Chemical Abstracts Service (CAS) number 55233-47-1, is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of multiple halogen substituents—specifically bromine and chlorine atoms—enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural motif of 2-Bromo-3,5,6-trichloropyrazine consists of three chlorine atoms attached at the 3, 5, and 6 positions of the pyrazine ring, with a bromine atom at the 2-position. This specific arrangement imparts unique electronic and steric properties to the molecule, facilitating its utility in various chemical transformations. The compound's high electron-withdrawing nature due to the chlorine atoms makes it an excellent electrophile, enabling reactions such as nucleophilic substitution and cross-coupling processes.

In recent years, 2-Bromo-3,5,6-trichloropyrazine has been extensively explored in medicinal chemistry for its potential as a building block in the synthesis of biologically active molecules. Its halogenated structure allows for facile functionalization, enabling the development of novel compounds with therapeutic applications. Researchers have leveraged this compound to create derivatives with enhanced binding affinity to biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of 2-Bromo-3,5,6-trichloropyrazine is its role in constructing complex heterocyclic frameworks. The pyrazine core is a common scaffold in many pharmacologically relevant compounds, and modifications at specific positions can significantly alter biological activity. For instance, studies have demonstrated that replacing one of the chlorine atoms with another functional group can tune the pharmacokinetic properties of derived molecules. This flexibility has made 2-Bromo-3,5,6-trichloropyrazine a preferred choice for medicinal chemists seeking to optimize drug-like characteristics.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-Bromo-3,5,6-trichloropyrazine in drug discovery. Transition-metal-catalyzed reactions, such as palladium-mediated cross-coupling reactions, have been particularly effective in incorporating this compound into more intricate molecular architectures. These techniques have enabled the rapid assembly of libraries of pyrazine derivatives for high-throughput screening assays.

The compound's utility extends beyond pharmaceutical applications; it has also been utilized in materials science and agrochemical research. For example, researchers have investigated its incorporation into organic semiconductors due to its ability to form stable π-conjugated systems. Additionally, derivatives of 2-Bromo-3,5,6-trichloropyrazine have shown promise as intermediates in the synthesis of crop protection agents.

In terms of safety and handling, 2-Bromo-3,5,6-trichloropyrazine should be stored under inert conditions to prevent degradation. While it does not pose immediate hazards under standard laboratory conditions, appropriate personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

The ongoing research into 2-Bromo-3,5,6-trichloropyrazine underscores its significance as a key intermediate in modern chemical synthesis. As new methodologies emerge and our understanding of biological targets evolves, this compound is likely to remain a cornerstone in the development of innovative therapeutic agents and functional materials.